N-(2-chlorobenzyl)-2-((4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[4-(4-ethoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H20ClN3O3S/c1-2-28-17-9-7-16(8-10-17)25-12-11-23-20(21(25)27)29-14-19(26)24-13-15-5-3-4-6-18(15)22/h3-12H,2,13-14H2,1H3,(H,24,26)
• InChI Key: NKGDOBSTVDOHII-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C21H20ClN3O3S
• Molecular Weight: 429.9 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Chemoselective Acetylation

N-(2-Hydroxyphenyl)acetamide serves as an intermediate in the synthesis of antimalarial drugs, highlighting the chemoselective monoacetylation process using different acyl donors. This process was optimized to achieve high selectivity and efficiency, showing potential applications in pharmaceutical synthesis (Magadum & Yadav, 2018).

Novel Salt Forms

The development of new salt forms, such as N-{2-[((2S)-3-{[1-(4-chlorobenzyl)piperidin-4-yl]amino}-2-hydroxy-2-methylpropyl)oxy]-4-hydroxyphenyl}acetamide benzoate, for use in pharmaceutical compositions underlines the importance of this compound in enhancing drug efficacy and stability (ジュリアン・ジョヴァンニーニ & ボー−イェラン・ヨセフソン, 2005).

Anti-inflammatory Activity

The synthesis of derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide has been explored for their significant anti-inflammatory activities, indicating potential therapeutic applications (Sunder & Maleraju, 2013).

Herbicide Metabolism and Toxicology

The comparative study on the metabolism of chloroacetamide herbicides in human and rat liver microsomes provides insights into the environmental and health impacts of such compounds. Understanding their metabolic pathways can inform safer agricultural practices and risk assessments (Coleman et al., 2000).

Anticancer Drug Synthesis

Research into the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy)acetamide and its potential as an anticancer drug through molecular docking analysis highlights the compound's relevance in developing new cancer therapies. This demonstrates the versatility of the chemical structure for pharmaceutical applications (Sharma et al., 2018).

Mechanism of Action

If the compound is a drug or an enzyme, its mechanism of action is studied. This involves understanding how the compound interacts with its target and produces its effect.

Safety and Hazards

This involves understanding the safety measures needed to handle the compound and the hazards associated with it. Material Safety Data Sheets (MSDS) are often referred to for this information.